Malic acid

Specification

• Description: Malic acid is a 2-hydroxydicarboxylic acid that is succinic acid in which one of the hydrogens attached to a carbon is replaced by a hydroxy group. It has a role as a food acidity regulator and a fundamental metabolite. It is a 2-hydroxydicarboxylic acid and a C4-dicarboxylic acid. It is functionally related to a succinic acid. It is a conjugate acid of a malate(2-) and a malate.; Malic acid has been used in trials studying the treatment of Xerostomia, Depression, and Hypertension.; Malic acid is a natural product found in Camellia sinensis, Solanum tuberosum, and other organisms with data available.; See also: Hibiscus sabdariffa Flower (part of) ... View More ...
• CAS No.: 6915-15-7
• Molecular Formula: C4H6O5
• Molecular Weight: 134.09 g/mol
• IUPAC Name: 2-hydroxybutanedioic acid
• Standard InChI: InChI=1S/C4H6O5/c5-2(4(8)9)1-3(6)7/h2,5H,1H2,(H,6,7)(H,8,9)
• Standard InChI Key: BJEPYKJPYRNKOW-UHFFFAOYSA-N
• Impurities: ... contents of fumaric and maleic acids are ... 7.5 and <500 ppm, respectively.
• SMILES: C(C(C(=O)O)O)C(=O)O
• Canonical SMILES: C(C(C(=O)O)O)C(=O)O
• Boiling Point: Decomposes at >225 °C and <235 °C (BP not determinable) /OECD Guideline 103 (Boiling point/boiling range)/
• Colorform: Colorless crystals; White, crystalline triclinic crystals
• Melting Point: 127-132 °C; 130.97 °C /OECD Guideline 102 (Melting point / Melting Range)/; Crystals; MP: 101 °C /D(+)-Form/